Cas no 1352501-23-5 ([3-(4,5-Dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-phenyl-amine)

• Product Name: [3-(4,5-Dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-phenyl-amine
• CAS No: 1352501-23-5
• MF: C₁₅H₁₅N₃
• MW: 237.299702882767
• CID: 5188804
• Update Time: 2025-10-05

[3-(4,5-Dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-phenyl-amine Chemical and Physical Properties

Names and Identifiers

• [3-(4,5-Dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-phenyl-amine
• 3-(3,4-Dihydro-2H-pyrrol-5-yl)-N-phenylpyridin-2-amine

• Inchi： 1S/C15H15N3/c1-2-6-12(7-3-1)18-15-13(8-4-11-17-15)14-9-5-10-16-14/h1-4,6-8,11H,5,9-10H2,(H,17,18)
• InChI Key： XFLAJJNMKRQDEK-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=CC=C2)=NC=CC=C1C1=NCCC1

Additional information on [3-(4,5-Dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-phenyl-amine

Comprehensive Overview of [3-(4,5-Dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-phenyl-amine (CAS No. 1352501-23-5)

[3-(4,5-Dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-phenyl-amine (CAS No. 1352501-23-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a unique pyrrole-pyridine-phenylamine structure, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, given its versatile chemical properties.

The molecular structure of [3-(4,5-Dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-phenyl-amine combines a pyrrole ring, a pyridine moiety, and a phenylamine group, making it a valuable intermediate in synthetic chemistry. Its CAS No. 1352501-23-5 is frequently referenced in academic papers and patent applications, highlighting its importance in modern research. The compound's ability to participate in diverse chemical reactions, such as cross-coupling and cyclization, makes it a sought-after material for developing novel therapeutics and functional materials.

In recent years, the demand for [3-(4,5-Dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-phenyl-amine has surged due to its potential applications in cancer research and neurodegenerative disease studies. Scientists are exploring its interactions with biological targets, such as kinases and receptors, to develop next-generation drugs. Additionally, its role in organic electronics and photovoltaic materials has sparked interest in the renewable energy sector, aligning with global trends toward sustainable technologies.

The synthesis of CAS No. 1352501-23-5 involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields and purity. Researchers frequently employ palladium-catalyzed coupling and reductive amination techniques to construct its complex framework. These methodologies are well-documented in peer-reviewed journals, making [3-(4,5-Dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-phenyl-amine a benchmark compound for studying advanced synthetic strategies.

From a commercial perspective, [3-(4,5-Dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-phenyl-amine is available through specialized chemical suppliers catering to pharmaceutical and academic clients. Its price and availability fluctuate based on research trends and production scalability. Companies investing in high-throughput screening and combinatorial chemistry often prioritize this compound due to its structural diversity and potential for lead optimization.

In conclusion, [3-(4,5-Dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-phenyl-amine (CAS No. 1352501-23-5) represents a critical tool in modern chemical and pharmaceutical research. Its unique properties and broad applicability make it a focal point for innovation in drug development, materials science, and sustainable technologies. As scientific advancements continue, this compound is expected to play an even more prominent role in addressing global health and energy challenges.